Cas no 2138128-52-4 ({1-[4-(2-methylbutan-2-yl)cyclohexyl]-1H-1,2,3-triazol-4-yl}methanamine)

• Product Name: {1-[4-(2-methylbutan-2-yl)cyclohexyl]-1H-1,2,3-triazol-4-yl}methanamine
• CAS No: 2138128-52-4
• MF: C₁₄H₂₆N₄
• MW: 250.383042812347
• CID: 6104533
• PubChem ID: 165847181
• Update Time: 2025-10-22

{1-[4-(2-methylbutan-2-yl)cyclohexyl]-1H-1,2,3-triazol-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-703798
• 2138128-52-4
• {1-[4-(2-methylbutan-2-yl)cyclohexyl]-1H-1,2,3-triazol-4-yl}methanamine

• Inchi： 1S/C14H26N4/c1-4-14(2,3)11-5-7-13(8-6-11)18-10-12(9-15)16-17-18/h10-11,13H,4-9,15H2,1-3H3
• InChI Key： UTYMFOUVSKWCDO-UHFFFAOYSA-N
• SMILES： N1(C=C(CN)N=N1)C1CCC(CC1)C(C)(C)CC

Computed Properties

• Exact Mass: 250.21574685g/mol
• Monoisotopic Mass: 250.21574685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.7Ų

Additional information on {1-[4-(2-methylbutan-2-yl)cyclohexyl]-1H-1,2,3-triazol-4-yl}methanamine

Comprehensive Overview of {1-[4-(2-methylbutan-2-yl)cyclohexyl]-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 2138128-52-4)

The chemical compound {1-[4-(2-methylbutan-2-yl)cyclohexyl]-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 2138128-52-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a 1,2,3-triazole ring and a cyclohexyl moiety, make it a promising candidate for various applications. This article delves into its properties, synthesis, applications, and market relevance, while addressing frequently asked questions in the field.

One of the most intriguing aspects of {1-[4-(2-methylbutan-2-yl)cyclohexyl]-1H-1,2,3-triazol-4-yl}methanamine is its molecular architecture. The presence of a triazole ring, known for its stability and versatility, enhances its potential in drug discovery. Researchers often explore triazole derivatives due to their ability to mimic peptide bonds, making them valuable in medicinal chemistry. The cyclohexyl group further contributes to the compound's lipophilicity, which is crucial for membrane permeability in biological systems.

The synthesis of CAS No. 2138128-52-4 typically involves multi-step organic reactions, including click chemistry approaches. Click chemistry, a Nobel Prize-winning methodology, is widely used to construct 1,2,3-triazole scaffolds efficiently. This method not only ensures high yields but also aligns with green chemistry principles, a hot topic in modern research. The compound's methanamine functional group offers additional reactivity, enabling further derivatization for tailored applications.

In the pharmaceutical sector, {1-[4-(2-methylbutan-2-yl)cyclohexyl]-1H-1,2,3-triazol-4-yl}methanamine is being investigated for its potential as a bioactive scaffold. Its structural motifs are commonly found in molecules targeting enzyme inhibition and receptor modulation. For instance, similar triazole-containing compounds have shown promise in antiviral and anticancer therapies, aligning with current global health priorities. Researchers are also exploring its role in neurodegenerative disease research, a rapidly growing field due to aging populations.

Beyond pharmaceuticals, this compound finds utility in agrochemical innovation. The triazole ring is a key component in many fungicides and herbicides, and the incorporation of a cyclohexyl group may enhance environmental stability. With increasing demand for sustainable crop protection solutions, CAS No. 2138128-52-4 could play a pivotal role in next-generation agrochemicals. Its potential for low-toxicity formulations is particularly appealing given stricter regulatory standards worldwide.

The market for specialty chemicals like {1-[4-(2-methylbutan-2-yl)cyclohexyl]-1H-1,2,3-triazol-4-yl}methanamine is expanding, driven by advancements in precision medicine and sustainable agriculture. Industry reports highlight a growing interest in heterocyclic compounds, with the 1,2,3-triazole segment showing robust growth. Investors and researchers alike are keen on identifying novel applications for such molecules, especially in addressing unmet medical needs and environmental challenges.

Frequently asked questions about CAS No. 2138128-52-4 often revolve around its synthetic accessibility, biological activity, and commercial availability. While detailed toxicity data may still be under investigation, preliminary studies suggest it aligns with safety profiles of similar triazole derivatives. Its storage and handling typically follow standard protocols for amine-containing compounds, ensuring stability under recommended conditions.

In conclusion, {1-[4-(2-methylbutan-2-yl)cyclohexyl]-1H-1,2,3-triazol-4-yl}methanamine represents a fascinating example of modern heterocyclic chemistry with broad applicability. Its dual potential in pharmaceuticals and agrochemicals positions it as a compound of significant interest for researchers and industry professionals. As scientific understanding of its properties deepens, we can anticipate more innovative applications emerging in the coming years.